Cas no 956438-49-6 (1-(4-(Trifluoromethyl)benzyl)-1H-pyrazol-5-amine)

1-(4-(Trifluoromethyl)benzyl)-1H-pyrazol-5-amine structure
956438-49-6 structure
Product Name:1-(4-(Trifluoromethyl)benzyl)-1H-pyrazol-5-amine
CAS No:956438-49-6
MF:C11H10F3N3
MW:241.21241235733
CID:2150882
Update Time:2023-08-05

1-(4-(Trifluoromethyl)benzyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-trifluoromethyl-benzyl)-2H-pyrazol-3-ylamine
    • 1-[4-(Trifluoromethyl)benzyl]-1H-pyrazol-5-amine
    • 1-(4-(Trifluoromethyl)benzyl)-1H-pyrazol-5-amine
    • SEL10403438
    • PC403068
    • 2-[4-(Trifluoromethyl)benzyl-2H-pyrazol-3-ylamine
    • Inchi： 1S/C11H10F3N3/c12-11(13,14)9-3-1-8(2-4-9)7-17-10(15)5-6-16-17/h1-6H,7,15H2
    • InChI Key： CQQNWCGDXGYYLR-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(=CC=1)CN1C(=CC=N1)N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Topological Polar Surface Area: 43.8

1-(4-(Trifluoromethyl)benzyl)-1H-pyrazol-5-amine Pricemore >>

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